![molecular formula C11H6ClF3N4S B287670 6-(4-Chlorobenzyl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B287670.png)
6-(4-Chlorobenzyl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(4-Chlorobenzyl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research. It is a heterocyclic compound that contains a triazole and thiadiazole ring. The compound has shown promising results in various studies, making it a potential candidate for drug development.
Mechanism of Action
The exact mechanism of action of 6-(4-Chlorobenzyl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that the compound may act by inhibiting specific enzymes or proteins involved in disease progression.
Biochemical and physiological effects:
Studies have shown that the compound has several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. The compound has also shown antibacterial and antifungal activity by disrupting the cell membrane of the microorganisms.
Advantages and Limitations for Lab Experiments
One of the advantages of using 6-(4-Chlorobenzyl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its high potency and specificity. However, one of the limitations is its low solubility in water, which may affect its bioavailability and limit its use in certain experiments.
Future Directions
There are several future directions for research on 6-(4-Chlorobenzyl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the areas of interest is the development of more efficient synthesis methods to increase the yield and purity of the compound. Another area of research is the identification of the exact mechanism of action of the compound, which will aid in the development of more potent and specific drugs. Furthermore, the compound's potential use in the treatment of neurological disorders, such as Alzheimer's disease, is an exciting area of research.
Conclusion:
In conclusion, this compound is a promising compound that has shown significant activity against various diseases. Its potential use in drug development and therapeutic applications makes it an exciting area of research. Further studies are needed to fully understand the compound's mechanism of action and to develop more efficient synthesis methods.
Synthesis Methods
The synthesis of 6-(4-Chlorobenzyl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature. One of the methods involves the reaction of 4-chlorobenzylamine with 2-amino-5-trifluoromethyl-1,3,4-thiadiazole in the presence of sodium ethoxide. The resulting product is then treated with hydrazine hydrate to obtain the final compound.
Scientific Research Applications
The compound has been studied for its potential use in various fields such as medicinal chemistry, biochemistry, and pharmacology. The compound has shown significant activity against various diseases, including cancer, bacterial and fungal infections, and neurological disorders.
properties
Molecular Formula |
C11H6ClF3N4S |
---|---|
Molecular Weight |
318.71 g/mol |
IUPAC Name |
6-[(4-chlorophenyl)methyl]-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C11H6ClF3N4S/c12-7-3-1-6(2-4-7)5-8-18-19-9(11(13,14)15)16-17-10(19)20-8/h1-4H,5H2 |
InChI Key |
SPZYIKNIPGUMEP-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1CC2=NN3C(=NN=C3S2)C(F)(F)F)Cl |
Canonical SMILES |
C1=CC(=CC=C1CC2=NN3C(=NN=C3S2)C(F)(F)F)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.